Cas no 81037-07-2 ((2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one)

(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one structure
81037-07-2 structure
Product name:(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one
CAS No:81037-07-2
MF:C8H14O3
MW:158.195
CID:3189057
PubChem ID:9855550

(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one Chemical and Physical Properties

Names and Identifiers

    • 1,3-DIOXOLAN-4-ONE, 2-(1,1-DIMETHYLETHYL)-5-METHYL-, (2R,5S)-
    • (2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one
    • 81037-07-2
    • EN300-27780450
    • Inchi： InChI=1S/C8H14O3/c1-5-6(9)11-7(10-5)8(2,3)4/h5,7H,1-4H3/t5-,7+/m0/s1
    • InChI Key： LEWYZEQNYWGOBF-CAHLUQPWSA-N

Computed Properties

  • Exact Mass: 158.094294304Da
  • Monoisotopic Mass: 158.094294304Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.5Ų

(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27780450-10g
(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one
 81037-07-2 90%
10g
 $2146.0 2023-09-09
Enamine
EN300-27780450-0.05g
(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one
 81037-07-2 90%
0.05g
 $94.0 2023-09-09
Aaron
AR027VOR-250mg
(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one
 81037-07-2 90%
250mg
 $300.00 2023-12-15
Enamine
EN300-27780450-2.5g
(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one
 81037-07-2 90%
2.5g
 $978.0 2023-09-09
Enamine
EN300-27780450-10.0g
(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one
 81037-07-2 90%
10.0g
 $2146.0 2023-07-07
Aaron
AR027VOR-5g
(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one
 81037-07-2 90%
5g
 $2016.00 2023-12-15
Aaron
AR027VOR-1g
(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one
 81037-07-2 90%
1g
 $712.00 2023-12-15
Enamine
EN300-27780450-0.1g
(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one
 81037-07-2 90%
0.1g
 $140.0 2023-09-09
Enamine
EN300-27780450-1g
(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one
 81037-07-2 90%
1g
 $499.0 2023-09-09
Enamine
EN300-27780450-5g
(2R,5S)-2-tert-butyl-5-methyl-1,3-dioxolan-4-one
 81037-07-2 90%
5g
 $1448.0 2023-09-09

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